Cas no 59184-78-0 (Urea,N-butyl-N'-[1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl]-)

Urea,N-butyl-N'-[1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl]- structure
59184-78-0 structure
Product Name:Urea,N-butyl-N'-[1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl]-
CAS No:59184-78-0
MF:C20H29N5O3
MW:387.475964307785
CID:368711
PubChem ID:71953
Update Time:2025-04-19

Urea,N-butyl-N'-[1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-butyl-N'-[1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl]-
    • 1-butyl-3-[1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl]urea
    • 1-Butyl-3-(1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidyl)urea
    • 1-Butyl-3-(1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl)urea
    • 1-butyl-3-[1-(6,7-dimethoxy-quinazolin-4-yl)-piperidin-4-yl]-urea
    • BDPU
    • BRN 0717450
    • Buquineran
    • Buquineranum [INN-Latin]
    • UK 14275
    • UK-14275
    • Urea, 1-butyl-3-(1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl)-
    • BUQUINERAN [INN]
    • BUQUINERAN [MART.]
    • UNII-AWC1VMS3HC
    • CHEMBL26984
    • Buquineran [INN:BAN]
    • Urea, N-butyl-N'-(1-(6,7-dimethoxy-4-quinazolinyl)-4-piperidinyl)-
    • SCHEMBL783795
    • 5-25-13-00341 (Beilstein Handbook Reference)
    • AWC1VMS3HC
    • Q27274151
    • Buquineranum
    • DTXSID30207924
    • NS00120787
    • 59184-78-0
    • Inchi: 1S/C20H29N5O3/c1-4-5-8-21-20(26)24-14-6-9-25(10-7-14)19-15-11-17(27-2)18(28-3)12-16(15)22-13-23-19/h11-14H,4-10H2,1-3H3,(H2,21,24,26)
    • InChI Key: CPZHDDGPHQRMEJ-UHFFFAOYSA-N
    • SMILES: O=C(NCCCC)NC1CCN(C2C3C=C(C(=CC=3N=CN=2)OC)OC)CC1

Computed Properties

  • Exact Mass: 387.22703980g/mol
  • Monoisotopic Mass: 387.22703980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 88.6Ų
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